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Introduction
PXB17 is a novel investigational therapeutic agent designed to modulate immune responses

through the targeted inhibition of the Interleukin-17 (IL-17) signaling pathway. IL-17 is a pro-

inflammatory cytokine that plays a crucial role in various autoimmune diseases and has a

complex, context-dependent role in tumor immunity.[1][2][3] By blocking IL-17 signaling, PXB17
is hypothesized to dampen pro-inflammatory responses and alter the cellular landscape of the

immune system. These application notes provide a detailed protocol for the comprehensive

analysis of immune cell populations using flow cytometry following PXB17 treatment.

Hypothesized Mechanism of Action of PXB17
PXB17 is a high-affinity monoclonal antibody that selectively binds to the IL-17RA receptor

subunit, preventing the downstream signaling cascade initiated by IL-17A and IL-17F. This

blockade is expected to reduce the activation and proliferation of T helper 17 (Th17) cells and

mitigate the inflammatory effects on other immune cells, including B cells, Natural Killer (NK)

cells, and macrophages.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Th17 cells promote cytotoxic T cell activation in tumor immunity - PMC
[pmc.ncbi.nlm.nih.gov]

2. m.youtube.com [m.youtube.com]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b12362099?utm_src=pdf-body-img
https://www.benchchem.com/product/b12362099?utm_src=pdf-custom-synthesis
https://pmc.ncbi.nlm.nih.gov/articles/PMC2787786/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2787786/
https://m.youtube.com/watch?v=aYNgLQNpA6E
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12362099?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


3. Type 17 immunity promotes the exhaustion of CD8+ T cells in cancer - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Application Notes and Protocols: Flow Cytometry
Analysis of Immune Cells Following PXB17 Treatment]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b12362099#flow-cytometry-analysis-of-
immune-cells-after-pxb17-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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